Cas no 19341-57-2 (Adenosine,5'-(dihydrogen phosphorothioate))
19341-57-2 structure
Product Name:Adenosine,5'-(dihydrogen phosphorothioate)
CAS No:19341-57-2
MF:C10H14N5O6PS
MW:363.286820888519
CID:152973
PubChem ID:6913230
Update Time:2025-04-19
Adenosine,5'-(dihydrogen phosphorothioate) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,5'-(dihydrogen phosphorothioate)
- (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(dihydroxyphosphinothioyloxymethyl)oxolane-3,4-diol
- Adenosin 5'-O-(Monothiophosphate)
- adenosine 5'-monothiophosphate
- Adenosine 5'-O-thiomonophosphate
- Adenosine 5'-phosphorothioate
- Adenosine 5'-thiophosphate
- Adenosine-5'-Thio-Monophosphate
- AMP-S
- O5'-dihydroxythiophosphoryl-adenosine
- SRA
- Thiophosphoryl adenylic acid
- 5'-AMPS 2 LI
- AMP-S DILITHIUM SALT
- Adensine 5'-o-thiomonophosphate dilithium salt
- ADENOSINE 5'-O-THIOMONOPHOSPHATE DILITHIUM SALT
- adenosine 5'-[alpha-thio]monophosphate dilithium salt
- DTXSID30172946
- adenosine phosphorothioate
- SCHEMBL1091093
- 5'-O-thiophosphonoadenosine
- 5'-(Dihydrogen phosphorothioate)adenosine
- ADENOSINE 5/'-O-THIOMONOPHOSPHATE DILITHIUM SALT
- CHEMBL574816
- Q27465464
- O-(((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl)O,O-dihydrogenphosphorothioate
- Adenosine -5'-Thio-Monophosphate
- O-(((2R,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl) O,O-dihydrogen phosphorothioate
- 19341-57-2
-
- Inchi: 1S/C10H14N5O6PS/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(21-10)1-20-22(18,19)23/h2-4,6-7,10,16-17H,1H2,(H2,11,12,13)(H2,18,19,23)/t4-,6-,7-,10-/m1/s1
- InChI Key: UBCPYVAQZGCDJO-KQYNXXCUSA-N
- SMILES: S=P(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 375.05700
- Monoisotopic Mass: 363.04024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: nothing
- Topological Polar Surface Area: 201
Experimental Properties
- Color/Form: Uncertain
- Density: 2.25
- Boiling Point: 785.1°Cat760mmHg
- Flash Point: 428.6°C
- Refractive Index: 1.925
- PSA: 203.78000
- LogP: 0.36160
- Solubility: Uncertain
Adenosine,5'-(dihydrogen phosphorothioate) Security Information
- WGK Germany:1
- Hazard Category Code: 20/21/22-36
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Safety Term:S26-36/37/39-45-7/9
- Storage Condition:−20°C
Adenosine,5'-(dihydrogen phosphorothioate) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
19341-57-2 (Adenosine,5'-(dihydrogen phosphorothioate)) Related Products
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 1053-73-2(3'-Adenylic acid,5'-(dihydrogen phosphate))
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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